Cas no 2228760-59-4 (2-(3-amino-3-methylbutyl)-5-chlorophenol)

• Product Name: 2-(3-amino-3-methylbutyl)-5-chlorophenol
• CAS No: 2228760-59-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5891620
• PubChem ID: 165681332
• Update Time: 2025-10-21

2-(3-amino-3-methylbutyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-3-methylbutyl)-5-chlorophenol
• 2228760-59-4
• EN300-1980347

• Inchi： 1S/C11H16ClNO/c1-11(2,13)6-5-8-3-4-9(12)7-10(8)14/h3-4,7,14H,5-6,13H2,1-2H3
• InChI Key： JGXSCPXQQQKWOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CCC(C)(C)N

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(3-amino-3-methylbutyl)-5-chlorophenol

Introduction to 2-(3-amino-3-methylbutyl)-5-chlorophenol (CAS No. 2228760-59-4)

2-(3-amino-3-methylbutyl)-5-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228760-59-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural motif comprising an amino-substituted aliphatic side chain attached to a chlorophenolic core, exhibits promising properties that make it a valuable candidate for further investigation in medicinal chemistry.

The molecular structure of 2-(3-amino-3-methylbutyl)-5-chlorophenol consists of a phenolic ring substituted with a chlorine atom at the 5-position and an N-substituted tertiary amine derived from isobutylamine. This configuration imparts distinct physicochemical properties, including solubility characteristics and potential metabolic stability, which are critical factors in drug design. The presence of both polar (amine) and non-polar (isobutyl) functional groups enhances its amphiphilic nature, making it adaptable for various biochemical interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(3-amino-3-methylbutyl)-5-chlorophenol. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymatic targets, which could be relevant in the development of novel therapeutic agents. Specifically, its structural features suggest possible interactions with proteins involved in inflammatory pathways and signal transduction mechanisms. These findings align with the broader trend in drug discovery toward identifying small molecules that can modulate complex biological processes.

One of the most compelling aspects of 2-(3-amino-3-methylbutyl)-5-chlorophenol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic aromatic substitution and alkylation protocols. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of analogues with enhanced pharmacological properties. Additionally, the stability of the chlorophenolic ring under various conditions makes it a robust scaffold for further derivatization.

The pharmacokinetic profile of 2-(3-amino-3-methylbutyl)-5-chlorophenol is another area of active investigation. Early pharmacokinetic studies suggest that the compound exhibits moderate oral bioavailability and reasonable tissue distribution, which are favorable attributes for therapeutic applications. Furthermore, its metabolic pathways appear to be well-defined, allowing for predictable drug-drug interactions and reduced risk of unexpected toxicity. These characteristics make it an attractive candidate for further preclinical development.

Recent advances in computational chemistry have also contributed to the study of 2-(3-amino-3-methylbutyl)-5-chlorophenol. Molecular modeling techniques have been employed to predict its binding affinity to potential target proteins and to rationalize its observed biological activity. These computational approaches have helped refine lead optimization strategies, reducing the time and cost associated with experimental screening. By integrating experimental data with computational insights, researchers can more efficiently navigate the complex landscape of drug discovery.

In conclusion, 2-(3-amino-3-methylbutyl)-5-chlorophenol (CAS No. 2228760-59-4) represents a promising entity in pharmaceutical research due to its unique structural features, synthetic tractability, and favorable pharmacokinetic properties. Its potential applications in modulating biological pathways underscore its significance as a scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological profile, this compound is poised to play a pivotal role in future drug development efforts.